N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]urea
• InChI: InChI=1S/C14H11ClN4O2S/c15-9-3-5-10(6-4-9)17-14(20)16-8-12-18-13(19-21-12)11-2-1-7-22-11/h1-7H,8H2,(H2,16,17,20)
• InChI Key: KZKWEBBBUKLQGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NOC(=N2)CNC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C14H11ClN4O2S
• Molecular Weight: 334.8 g/mol

Description

N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea, also known as CTMU, is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound has been synthesized using different methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. This compound has been shown to have antimicrobial, anti-inflammatory, and antitumor properties. It has also been studied for its potential as an insecticide and herbicide. In addition, N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been used as a fluorescent probe for the detection of metal ions and as a ligand for the preparation of metal complexes.

Mechanism of Action

The mechanism of action of N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea is not fully understood, but it is believed to involve the inhibition of enzymes and the disruption of cellular processes. N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit cell proliferation. In addition, N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea has been shown to have antimicrobial activity against a number of bacterial strains.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea in lab experiments is its wide range of potential applications. It can be used as an antimicrobial, anti-inflammatory, and antitumor agent, as well as a fluorescent probe and a ligand for the preparation of metal complexes. However, one limitation of using N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea is its potential toxicity. Further studies are needed to determine the safety of N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea and its potential side effects.

Future Directions

There are several future directions for the study of N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea. One direction is to further investigate its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Another direction is to study its potential as an insecticide and herbicide. In addition, further studies are needed to determine the safety of N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea and its potential side effects.
Conclusion:
In conclusion, N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea is a chemical compound that has been widely studied for its potential applications in various fields of science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to determine the safety of N-(4-chlorophenyl)-N'-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}urea and its potential side effects, as well as its full range of potential applications.